Cas no 2137551-89-2 (5-(2-aminoethyl)spiro2.5octan-5-ol)

• Product Name: 5-(2-aminoethyl)spiro2.5octan-5-ol
• CAS No: 2137551-89-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD31427836
• CID: 5277133
• PubChem ID: 165445194
• Update Time: 2025-11-01

5-(2-aminoethyl)spiro2.5octan-5-ol Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octan-5-ol, 5-(2-aminoethyl)-
• 5-(2-aminoethyl)spiro2.5octan-5-ol

• MDL： MFCD31427836
• Inchi： 1S/C10H19NO/c11-7-6-10(12)3-1-2-9(8-10)4-5-9/h12H,1-8,11H2
• InChI Key： WBSHCBAJAKRFJF-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(CCN)(O)C2)C1

Additional information on 5-(2-aminoethyl)spiro2.5octan-5-ol

Introduction to 5-(2-aminoethyl)spiro2.5octan-5-ol (CAS No. 2137551-89-2)

5-(2-aminoethyl)spiro2.5octan-5-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137551-89-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic alcohol features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound’s architecture, comprising a spirocyclic core linked to an aminoethyl side chain, positions it as a versatile building block for the development of novel bioactive molecules.

The synthesis of 5-(2-aminoethyl)spiro2.5octan-5-ol involves intricate organic transformations that highlight the compound’s synthetic utility. The spirocyclic framework, characterized by a carbon-carbon linkage between two heterocyclic rings, is a hallmark of many biologically active natural products and synthetic entities. The introduction of the 2-aminoethyl group at the 5-position of the spirocycle introduces both nucleophilic and hydrogen bonding capabilities, making the compound a promising candidate for further functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and enhanced binding affinities in biological systems. The rigid framework of the spirocycle helps stabilize molecular interactions, which is particularly valuable in the design of enzyme inhibitors and receptor ligands. The aminoethyl side chain further enhances the compound’s potential by providing a handle for covalent modifications or further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

One of the most compelling aspects of 5-(2-aminoethyl)spiro2.5octan-5-ol is its potential role in modulating biological pathways. Preliminary studies suggest that derivatives of this compound may exhibit activity against various targets, including enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The spirocyclic core’s ability to adopt multiple conformations while maintaining structural integrity makes it an attractive scaffold for designing molecules with tailored pharmacokinetic properties.

The spiro2.5octan-5-ol moiety itself is notable for its stereochemical complexity. The presence of two chiral centers within the spirocycle allows for the synthesis of enantiomerically pure derivatives, which are often required to achieve optimal biological activity while minimizing side effects. Advances in asymmetric synthesis have made it possible to construct complex spirocyclic systems with high enantioselectivity, opening up new avenues for drug development.

Recent research has also explored the use of 5-(2-aminoethyl)spiro2.5octan-5-ol as a precursor for more complex pharmacophores. By leveraging its reactive sites—such as the secondary alcohol and amino groups—chemists have been able to introduce diverse functional groups while preserving the core spirocyclic scaffold. This modular approach has led to the discovery of novel compounds with enhanced potency and selectivity against therapeutic targets.

The pharmaceutical industry has taken notice of these developments, with several companies investing in libraries of spirocyclic compounds for drug discovery programs. The versatility of 5-(2-aminoethyl)spiro2.5octan-5-ol as a starting material makes it an invaluable asset in medicinal chemistry campaigns aimed at identifying next-generation therapeutics.

Beyond its pharmaceutical applications, CAS No. 2137551-89-2 has shown promise in materials science and catalysis. The unique structural features of this compound make it a candidate for designing molecular recognition elements, such as receptors or sensors, which could be used in diagnostic assays or environmental monitoring.

In conclusion, 5-(2-aminoethyl)spiro2.5octan-5-ol represents a fascinating example of how structural complexity can be leveraged to develop molecules with tailored biological activities. Its synthetic accessibility, combined with its potential therapeutic applications, positions it as a cornerstone compound in modern drug discovery efforts. As research continues to uncover new ways to exploit its chemical versatility, this spirocyclic alcohol is poised to play an increasingly important role in both academic and industrial chemistry.